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Compound of Interest

Compound Name: Dihydromicromelin B

Cat. No.: B15594101 Get Quote

An In-depth Technical Guide to
Dihydromicromelin B
For Researchers, Scientists, and Drug Development Professionals

Introduction
Dihydromicromelin B is a naturally occurring coumarin, a class of organic compounds found

in many plants. It is specifically isolated from species of the genus Micromelum, which belongs

to the Rutaceae family. While research on Dihydromicromelin B is not as extensive as for

some other natural products, this guide consolidates the available technical data on its physical

and chemical properties. Due to the limited publicly available information regarding its

biological activity, this document primarily focuses on its fundamental characteristics.

Physical and Chemical Properties
A summary of the key physical and chemical properties of Dihydromicromelin B is presented

below. This data is essential for its handling, characterization, and potential application in

research and development.
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Property Value Source

Molecular Formula C₁₅H₁₄O₆ [1]

Molecular Weight 290.27 g/mol [1]

CAS Number 94285-06-0 [1]

Appearance
Not specified in available

literature

Melting Point
Not specified in available

literature

Boiling Point
Not specified in available

literature

Solubility Soluble in DMSO

Purity
Commercially available up to

>99%

Note: Specific quantitative data for properties such as melting point, boiling point, and detailed

spectral data (¹H-NMR, ¹³C-NMR, Mass Spectrometry, and IR) are not readily available in the

public domain. Researchers would need to perform these analytical characterizations upon

obtaining a sample.

Experimental Protocols
Detailed experimental protocols for the biological evaluation of Dihydromicromelin B are not

currently published. However, based on the general screening of natural products, a logical

workflow for its initial investigation can be proposed.

General Experimental Workflow for Bioactivity
Screening
The following diagram illustrates a typical workflow for assessing the biological potential of a

purified natural product like Dihydromicromelin B.
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Isolation & Purification

Structural Characterization

Biological Activity Screening

Mechanism of Action Studies

Extraction from Micromelum sp. Chromatographic Separation Purification of Dihydromicromelin B

Spectroscopic Analysis (NMR, MS, IR)

Purity Assessment (HPLC)

Cytotoxicity Assays (e.g., MTT on cancer cell lines)

Antimicrobial Assays (e.g., MIC/MBC)

Anti-inflammatory Assays (e.g., NO inhibition)

Antiviral Assays

Signaling Pathway Analysis (Western Blot, qPCR) Target Identification Studies
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Caption: A generalized workflow for the isolation, characterization, and biological evaluation of

Dihydromicromelin B.

Signaling Pathways
As there is no specific literature detailing the biological activities or mechanism of action of

Dihydromicromelin B, it is not possible to create diagrams of its effects on signaling

pathways.

Should initial screenings, for instance, indicate cytotoxic activity against a particular cancer cell

line, a subsequent logical step would be to investigate its impact on common cancer-related

signaling pathways. The following diagram illustrates a hypothetical scenario where a

compound is found to induce apoptosis.
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Caption: A hypothetical signaling pathway illustrating how Dihydromicromelin B might induce

apoptosis.
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Conclusion
Dihydromicromelin B is a defined chemical entity with known structural and basic chemical

properties. However, a significant gap exists in the scientific literature regarding its biological

activities and mechanism of action. This guide provides the foundational chemical information

available and outlines a logical framework for future research. Further investigation is

warranted to elucidate the potential pharmacological properties of this natural product, which

may hold promise for future drug discovery and development efforts. Researchers are

encouraged to undertake comprehensive spectroscopic analysis and biological screening to

unlock the full potential of Dihydromicromelin B.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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